Cas no 922901-31-3 (N-(4-methyl-1,3-thiazol-2-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide
• CAS No: 922901-31-3
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5497662
• Update Time: 2025-05-23

N-(4-methyl-1,3-thiazol-2-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide
• 1(6H)-Pyridazineacetamide, N-(4-methyl-2-thiazolyl)-6-oxo-3-phenyl-
• N-(4-methyl-1,3-thiazol-2-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide

• Inchi： 1S/C16H14N4O2S/c1-11-10-23-16(17-11)18-14(21)9-20-15(22)8-7-13(19-20)12-5-3-2-4-6-12/h2-8,10H,9H2,1H3,(H,17,18,21)
• InChI Key： DONCMWKACQRZAP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NN(CC(NC2=NC(C)=CS2)=O)C(=O)C=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 8.17±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide

N-(4-methyl-1,3-thiazol-2-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide: A Comprehensive Overview

N-(4-methyl-1,3-thiazol-2-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 922901-31-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide an in-depth understanding of the compound's chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The molecular structure of N-(4-methyl-1,3-thiazol-2-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide is composed of a thiazole ring and a pyridazine ring, interconnected through an acetamide linkage. The presence of these heterocyclic rings imparts distinct chemical and biological properties to the molecule. The thiazole ring, known for its electron-withdrawing nature, contributes to the compound's stability and reactivity. The pyridazine ring, on the other hand, is a key structural motif in many bioactive molecules and is often associated with pharmacological activities such as anti-inflammatory and anti-cancer effects.

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 4-methylthiazole with an appropriate pyridazine derivative followed by acetylation. Recent advancements in synthetic methodologies have led to the development of more efficient and environmentally friendly approaches, such as microwave-assisted synthesis and catalyst-mediated reactions.

In terms of biological activities, N-(4-methyl-1,3-thiazol-2-yl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-y l)acetamide has been extensively studied for its potential therapeutic applications. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant anti-cancer activity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action is believed to involve the modulation of key signaling pathways such as NF-kB and MAPK.

Recent studies have also explored the potential of N-(4-methyl-1,3-thiazol -2 - yl ) - 2 - ( 6 - ox o - 3 - phen y l - 1 , 6 - dihyd r o p y r i d a z i n - 1 - y l ) acetamide in neurodegenerative diseases. Preclinical data suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings open up new avenues for its use in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(4-methyl - 1 , 3 - th i az o l - 2 - y l ) - 2 - ( 6 - ox o - 3 - phen y l - 1 , 6 - dihyd r o p y r i d a z i n - 1 - y l ) acetamide have been investigated to optimize its therapeutic efficacy. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further research is needed to fully understand its metabolism and potential drug-drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-methylthiazo l - 2-y l ) - 2 -(6-o xo -3-p hen yl - 1 ,6-di hyd ro p yri d azin e ) acetam ide in various disease conditions. Preliminary results from phase I trials have indicated that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials.

In conclusion, N-(4-methylthiazo l - 2-y l ) - 2 -(6-o xo -3-p hen yl - 1 ,6-di hyd ro p yri d azin e ) acetam ide (CAS No. 922901–31–3) represents a promising candidate in the development of novel therapeutics for a range of diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.